[(3-cyano-4,6-diphenyl-2-pyridinyl)thio]acetic acid

• IUPAC Name: 2-(3-cyano-4,6-diphenylpyridin-2-yl)sulfanylacetic acid
• InChI: InChI=1S/C20H14N2O2S/c21-12-17-16(14-7-3-1-4-8-14)11-18(15-9-5-2-6-10-15)22-20(17)25-13-19(23)24/h1-11H,13H2,(H,23,24)
• InChI Key: GUHKKPYASPMLOV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NC(=C2C#N)SCC(=O)O)C3=CC=CC=C3
• Molecular Formula: C20H14N2O2S
• Molecular Weight: 346.4 g/mol
• Solubility: >52 [ug/mL] (The mean of the results at pH 7.4)

Description

The compound $[(3-cyano-4,6-diphenyl-2-pyridinyl)thio]acetic acid$[(3−cyano−4,6−diphenyl−2−pyridinyl)thio]aceticacid, known for its complex structure, serves as an intermediate in synthesizing a wide range of chemical compounds with varied applications. Its synthesis and properties have been the subject of research to understand its potential in chemical reactions and as a building block in organic synthesis.

Synthesis Analysis

The synthesis of $[(3-cyano-4,6-diphenyl-2-pyridinyl)thio]acetic acid$[(3−cyano−4,6−diphenyl−2−pyridinyl)thio]aceticacid involves reactions of $(3-cyanopyridin-2-ylthio)acetic acids$(3−cyanopyridin−2−ylthio)aceticacids with various reagents. A method proposed by Kaigorodova et al. involves reacting these acids with o-aminophenyl(diphenyl)carbinol in nitromethane in the presence of perchloric acid, followed by neutralization (Kaigorodova et al., 2004).

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated through X-ray diffraction analysis, providing insights into the arrangement of atoms within the molecule and how this structure influences its reactivity and properties. For instance, Rodinovskaya et al. discussed the molecular and crystal structure of a closely related derivative, establishing its structural parameters and the significance of these findings (Rodinovskaya et al., 2003).

Chemical Reactions and Properties

The chemical reactivity of $[(3-cyano-4,6-diphenyl-2-pyridinyl)thio]acetic acid$[(3−cyano−4,6−diphenyl−2−pyridinyl)thio]aceticacid derivatives has been explored through various reactions, including cyclocondensation and reactions with aldehydes, yielding a variety of heterocyclic compounds. These reactions are significant for synthesizing biologically active molecules and furthering the understanding of this compound's chemical behavior.

Physical Properties Analysis

Investigations into the physical properties of these compounds, such as solubility, melting points, and crystalline structure, are crucial for their practical application in synthesis and formulation. The extensive hydrogen bonding observed in certain derivatives, as reported by Prayzner et al., is an example of how these properties are meticulously analyzed (Prayzner et al., 1996).

Future Directions

The future directions for “[(3-cyano-4,6-diphenyl-2-pyridinyl)thio]acetic acid” could involve further exploration of its potential biological activities. Given the known activities of pyridine derivatives, this compound could be a promising candidate for the development of new therapeutic agents.